Cas no 100450-58-6 (Hexanoic acid, 6-[(phenylsulfonyl)amino]-, methyl ester)

• Product Name: Hexanoic acid, 6-[(phenylsulfonyl)amino]-, methyl ester
• CAS No: 100450-58-6
• MF: C₁₃H₁₉NO₄S
• MW: 285.359262704849
• CID: 1126846
• PubChem ID: 15295437
• Update Time: 2025-04-20

Hexanoic acid, 6-[(phenylsulfonyl)amino]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 6-[(phenylsulfonyl)amino]-, methyl ester
• methyl 6-(benzenesulfonamido)hexanoate
• DTXSID80571102
• 100450-58-6
• Methyl 6-[(benzenesulfonyl)amino]hexanoate
• NPMDDXJDCOVTMZ-UHFFFAOYSA-N
• 6-Benzenesulfonylaminohexanoic acid methyl ester
• AKOS008939296
• SCHEMBL1403259

• Inchi： 1S/C13H19NO4S/c1-18-13(15)10-6-3-7-11-14-19(16,17)12-8-4-2-5-9-12/h2,4-5,8-9,14H,3,6-7,10-11H2,1H3
• InChI Key： NPMDDXJDCOVTMZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(NCCCCCC(=O)OC)(=O)=O

Computed Properties

• Exact Mass: 285.10347926g/mol
• Monoisotopic Mass: 285.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 80.8Ų

Experimental Properties

• PSA: 80.85000
• LogP: 3.17000